Cas no 2227678-83-1 (3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine)

• Product Name: 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine
• CAS No: 2227678-83-1
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 6544078
• PubChem ID: 165857934
• Update Time: 2025-10-31

3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine
• 2227678-83-1
• EN300-1960904
• 3-[(2S)-oxiran-2-yl]-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F3NO/c9-8(10,11)7-5(6-4-13-6)2-1-3-12-7/h1-3,6H,4H2/t6-/m1/s1
• InChI Key： ZTYOSGZMMWKPMN-ZCFIWIBFSA-N
• SMILES： FC(C1C(=CC=CN=1)[C@H]1CO1)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine

Introduction to 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine (CAS No. 2227678-83-1)

3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine, identified by the CAS number 2227678-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules featuring a pyridine core, which is functionalized with an oxirane ring and a trifluoromethyl group. The unique structural attributes of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The presence of the (2S)-configuration in the oxirane ring introduces steric and electronic asymmetry, which can critically influence the molecule's interactions with biological targets. This stereochemical feature is particularly relevant in drug design, where enantioselectivity often plays a pivotal role in determining efficacy and safety profiles. The trifluoromethyl group, on the other hand, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity. These properties collectively contribute to the compound's potential as a building block for next-generation pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine with various biological targets. Studies suggest that this compound exhibits promising binding affinity with enzymes and receptors involved in inflammatory pathways, making it a potential lead for anti-inflammatory drug development. Additionally, its structural motif is reminiscent of several bioactive natural products, which further underscores its pharmacological relevance.

In the realm of medicinal chemistry, the synthesis of chiral epoxides like 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine remains a challenging yet rewarding endeavor. The synthesis typically involves multi-step organic transformations, including asymmetric epoxidation and protection-deprotection strategies. The introduction of the trifluoromethyl group further complicates the synthetic route but also enhances the compound's overall pharmacological profile. Recent reports highlight novel catalytic systems that have improved the efficiency and selectivity of these synthetic processes.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it an attractive scaffold for material science research, particularly in the development of advanced polymers and liquid crystals. The trifluoromethyl group imparts specific electronic properties, while the pyridine ring provides solubility and thermal stability. These characteristics are particularly valuable in designing high-performance materials for optoelectronic devices and coatings.

From a regulatory perspective, 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine (CAS No. 2227678-83-1) does not fall under any restricted categories such as hazardous materials or controlled substances. This classification simplifies its handling and distribution, facilitating its use in both academic and industrial research settings. However, standard laboratory protocols must be followed to ensure safe handling and storage.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The presence of fluorine atoms can modulate metabolic pathways, enhance binding interactions, and improve drug-like properties such as solubility and bioavailability. In this context, 3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine represents an exciting example of how structural modifications can yield compounds with enhanced therapeutic potential.

Future research directions may focus on exploring derivatives of this compound to optimize its pharmacological properties further. For instance, introducing additional functional groups or varying the substitution patterns on the pyridine ring could yield novel analogs with improved efficacy or reduced side effects. Additionally, investigating its behavior in vivo will be crucial to validate its potential as a lead compound for drug development.

In conclusion,3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine (CAS No. 2227678-83-1) is a structurally intriguing compound with significant potential in pharmaceutical and material science applications. Its unique combination of stereochemistry and functional groups positions it as a valuable scaffold for developing innovative therapeutics and advanced materials. As research continues to uncover new applications for fluorinated heterocycles like this one,3-(2S)-oxiran-2-yl-2-(trifluoromethyl)pyridine is poised to play an increasingly important role in scientific discovery.